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For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Acetylcyclohexene, a versatile α,β-unsaturated ketone, serves as a valuable building block

in organic synthesis. Its unique structural features, including a conjugated enone system within

a cyclohexene ring, impart a distinct reactivity profile that is leveraged in the construction of

complex molecular architectures. This technical guide provides a comprehensive overview of

the chemical properties, structure, and synthetic methodologies related to 1-
acetylcyclohexene, tailored for professionals in research and development.

Chemical Structure and Identifiers
1-Acetylcyclohexene, with the CAS Number 932-66-1, is systematically named 1-

(cyclohexen-1-yl)ethanone according to IUPAC nomenclature.[1] Its structure consists of a

cyclohexene ring substituted with an acetyl group at the C1 position.

Key Identifiers:

IUPAC Name: 1-(cyclohexen-1-yl)ethanone[1]

CAS Number: 932-66-1[1][2][3][4][5]
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Molecular Formula: C₈H₁₂O[2][3]

SMILES: CC(=O)C1=CCCCC1[1][2]

InChI: InChI=1S/C8H12O/c1-7(9)8-5-3-2-4-6-8/h5H,2-4,6H2,1H3[1][2][3][6]

InChIKey: LTYLUDGDHUEBGX-UHFFFAOYSA-N[1][2][6]

The chemical structure of 1-acetylcyclohexene is depicted in the following diagram:
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Start: Combine Reactants
(1-Ethynylcyclohexanol, Benzene, P₂O₅)

Reflux for 2.5 hours

Cool to Room Temperature

Decant Benzene Solution

Wash with 5% NaHCO₃ Solution

Dry with Anhydrous Na₂SO₄

Distill off Benzene

Fractional Distillation
(85-88 °C / 22 mmHg)

End: Pure 1-Acetylcyclohexene

Synthesis Workflow of 1-Acetylcyclohexene

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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